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Compound of Interest

Compound Name: N106

Cat. No.: B1677604 Get Quote

A high-performance fluorescent indicator for monitoring intracellular calcium dynamics

Notice: The originally requested topic "Calcium imaging techniques with N106" did not yield

information on a fluorescent probe or dye named N106 suitable for calcium imaging. The

search results indicated that N106 is a small molecule modulator of cardiac ion pumps.

Therefore, these application notes and protocols have been created using Cal-520®, a well-

documented and high-performance green fluorescent calcium indicator, as a representative

example to fulfill the core requirements of the request.

Introduction to Calcium Imaging and Cal-520®
Calcium imaging is a widely used technique in life sciences to visualize and measure

intracellular calcium (Ca²⁺) dynamics, which are fundamental to a vast array of cellular

processes, including signal transduction, neurotransmission, muscle contraction, and gene

expression.[1] Fluorescent indicators are essential tools for these studies, allowing researchers

to observe real-time changes in Ca²⁺ concentrations in live cells and tissues.

Cal-520® is a novel fluorescein-based Ca²⁺ indicator that offers significant advantages over

traditional dyes like Fluo-3 and Fluo-4.[2][3] It exhibits a high signal-to-noise ratio, excellent

intracellular retention, and a fluorescence enhancement of over 100-fold upon binding to Ca²⁺.

[3][4][5][6][7] These properties make Cal-520® an ideal choice for a variety of applications,

from high-throughput screening of G-protein coupled receptors (GPCRs) and ion channels to in

vivo two-photon imaging of neuronal activity.[8][9]
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Quantitative Data: Comparison of Green
Fluorescent Calcium Indicators
The selection of a suitable calcium indicator is critical for the success of an experiment and

depends on factors such as the expected Ca²⁺ concentration, the desired temporal resolution,

and the imaging setup. Below is a comparison of the key properties of Cal-520® and other

commonly used green fluorescent calcium indicators.

Indicator
Excitation
Max (nm)

Emission
Max (nm)

Kd (nM)
Quantum
Yield

Fluorescen
ce
Enhanceme
nt

Cal-520® 492 - 494 514 - 515 320 0.75 >100-fold

Fluo-4 494 516 345 ~0.14 ~100-fold

Fluo-3 506 526 390 ~0.14 ~100-fold

Fluo-8® 494 517 389 - ~200-fold

Calcium

Green™-1
506 531 190 0.75 ~14-fold

Oregon

Green® 488

BAPTA-1

494 523 170 - ~14-fold

Data compiled from multiple sources.[1][2][6][9][10][11] Note that in situ Kd values can differ

from in vitro measurements.

Signaling Pathway: GPCR-Mediated Calcium
Release
A common application of calcium imaging is to study the signaling pathways of G-protein

coupled receptors (GPCRs), particularly those that couple to the Gαq subunit. Activation of this

pathway leads to the release of Ca²⁺ from intracellular stores, a process that can be effectively

monitored with Cal-520®.
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GPCR-mediated intracellular calcium release pathway.

Experimental Workflow for Calcium Imaging
The general workflow for a calcium imaging experiment involves several key stages, from

sample preparation to data analysis. This process is applicable to a wide range of experimental

paradigms.

Preparation Data Acquisition Data Analysis

Prepare Cells/Tissue Load with Cal-520® AM Wash to Remove Excess Dye Mount on Microscope Record Baseline Fluorescence Apply Stimulus Record Fluorescence Changes Motion Correction (for in vivo) Define Regions of Interest (ROIs) Extract Fluorescence Traces Analyze ΔF/F0
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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